Cas no 1372404-73-3 ((2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid
• CAS No: 1372404-73-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD32263132
• CID: 4673299
• PubChem ID: 58737754
• Update Time: 2025-06-10

(2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-Butoxy)carbonyl]amino}-4-ethylhexanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-ethylhexanoic acid
• (S)-2-(tert-butoxycarbonylamino)-4-ethylhexanoic acid
• 4-ethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid

• MDL： MFCD32263132
• Inchi： 1S/C13H25NO4/c1-6-9(7-2)8-10(11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： PUYXUHFFVZRMIX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828 g/mol
• Monoisotopic Mass: 259.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6
• Molecular Weight: 259.34

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid

Professional Introduction to Compound with CAS No. 1372404-73-3 and Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid

The compound with the CAS number 1372404-73-3 and the product name (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid represents a significant advancement in the field of chemo-biopharmaceuticals. This compound, characterized by its specific stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and molecular biology research. The (2S)-configuration of the molecule, combined with the presence of a tert-butoxy carbonyl group and an ethylhexanoic acid backbone, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of a molecule can significantly influence its biological activity, making the precise control of chirality crucial in drug design. The (2S)-configuration of this compound ensures that it possesses specific stereoelectronic properties, which can be exploited in the design of enantiomerically pure drugs. This is particularly important in cases where one enantiomer exhibits therapeutic effects while the other may be inactive or even harmful. The use of such chiral auxiliaries or protecting groups as seen in this compound allows for greater precision in synthetic pathways, reducing the likelihood of side reactions and improving overall yield.

The tert-butoxy carbonyl group (Boc group) is a commonly employed protecting group in organic synthesis, particularly in peptide coupling reactions. Its stability under a wide range of conditions makes it an ideal choice for protecting amino groups during multi-step syntheses. In the context of this compound, the Boc group not only provides stability but also influences the reactivity of the molecule, allowing for selective modifications at other functional sites. This dual functionality makes it a versatile building block for more complex molecules, particularly in the synthesis of peptidomimetics and other bioactive peptides.

The ethylhexanoic acid backbone contributes to the solubility and bioavailability of the compound, making it suitable for various biological assays and pharmaceutical formulations. Ethylhexanoic acid derivatives have been studied for their potential role in modulating metabolic pathways and enhancing drug delivery systems. The combination of these structural features—chiral configuration, protecting group, and solubilizing moiety—makes this compound a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of non-peptide mimetics in addressing various therapeutic challenges. These compounds often mimic the biological activity of peptides but with improved pharmacokinetic properties. The structure of (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid aligns well with this trend, as it can serve as a precursor for designing non-peptide analogs with enhanced binding affinity and selectivity. For instance, modifications to the side chain or introduction of additional functional groups can lead to novel molecules with therapeutic potential.

In addition to its role as a synthetic intermediate, this compound has shown promise in proteomics and metabolomics research. Chiral compounds are often used as standards or probes to study enzyme mechanisms and metabolic pathways. The unique stereochemistry of this molecule can provide insights into how enzymes recognize and process substrates, which is crucial for understanding disease mechanisms and developing targeted therapies.

The development of high-throughput screening (HTS) platforms has accelerated the discovery of novel bioactive compounds. Compounds like (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid are often used as starting points for HTS campaigns due to their well-defined structures and predictable reactivity. By leveraging computational chemistry tools and automated synthesis techniques, researchers can rapidly explore large libraries of derivatives to identify lead compounds with desired properties.

Furthermore, advancements in biocatalysis have opened new avenues for synthesizing complex molecules efficiently. Enzymatic methods can be employed to introduce specific stereocenters or functional groups with high selectivity, reducing the need for harsh chemical conditions. The Boc group present in this compound can be selectively removed under mild acidic conditions using enzymes such as proteases or esterases, facilitating further derivatization without compromising the integrity of other functional moieties.

The potential applications of this compound extend beyond pharmaceuticals into areas such as agriculture and material science. Chiral compounds are increasingly being explored for their ability to interact selectively with biological systems, making them valuable tools in crop protection agents or specialty chemicals. Additionally, their unique electronic properties can be exploited in designing advanced materials with tailored functionalities.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-4-ethylhexanoic acid (CAS No. 1372404-73-3) represents a significant contribution to chemo-biopharmaceutical research due to its versatile structure and potential applications. Its chiral configuration, protective group functionality, and solubilizing properties make it an excellent candidate for further exploration in drug discovery, proteomics, metabolomics, and beyond. As research continues to uncover new methodologies for synthetic chemistry and biocatalysis, compounds like this will play an increasingly important role in developing innovative solutions to global health challenges.